Cas no 6483-66-5 (2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• CAS No: 6483-66-5
• MF: C₂₆H₁₈N₆Na₂O₈S₂
• MW: 652.566064357758
• CID: 522119
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• 4-[5-(4-Fluoro-phenyl)-pyridin-3-yl]-2-methyl-6-(4-pyridin-2-yl-piperazin-1-yl)-pyrimidine
• 4-[5-(4-fluorophenyl)pyridin-3-yl]-2-methyl-6-(4-pyridin-2-ylpiperazin-1-yl)pyrimidine
• 7-Amino-6'-[(4-aminophenyl)azo]-1,5'-dihydroxy-[2,2'-azobisnaphthalene]-3,7'-disulfonic acid disodium salt

Computed Properties

• Exact Mass: 426.19709
• Monoisotopic Mass: 426.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58A^2

Experimental Properties

• Density: 1.251
• Boiling Point: 651.3°C at 760 mmHg
• Flash Point: 347.7°C
• Refractive Index: 1.627
• PSA: 58.04